3-hydroxy-5-phenyl-4-(4-propoxybenzoyl)-1-(3-pyridinylmethyl)-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C26H24N2O4
• Molecular Weight: 428.5 g/mol
• IUPAC Name: (4E)-4-[hydroxy-(4-propoxyphenyl)methylidene]-5-phenyl-1-(pyridin-3-ylmethyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C26H24N2O4/c1-2-15-32-21-12-10-20(11-13-21)24(29)22-23(19-8-4-3-5-9-19)28(26(31)25(22)30)17-18-7-6-14-27-16-18/h3-14,16,23,29H,2,15,17H2,1H3/b24-22+
• InChI Key: OOQMKVFATKBOCP-ZNTNEXAZSA-N
• Isomeric SMILES: CCCOC1=CC=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)CC3=CN=CC=C3)C4=CC=CC=C4)/O
• Canonical SMILES: CCCOC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CC3=CN=CC=C3)C4=CC=CC=C4)O

Description

The compound 3-hydroxy-5-phenyl-4-(4-propoxybenzoyl)-1-(3-pyridinylmethyl)-1,5-dihydro-2H-pyrrol-2-one (CAS: 615275-66-6) is a pyrrol-2-one derivative with a molecular formula of C26H24N2O4 and a molecular weight of 428.48 g/mol . Its structure features:

• 3-hydroxy group: Likely involved in hydrogen bonding.
• 4-(4-propoxybenzoyl): A propoxy-substituted benzoyl group at position 4, influencing lipophilicity.
• 5-phenyl: Aromatic substitution at position 3.

This compound belongs to a class of 3-hydroxy-pyrrol-2-one derivatives studied for their biological activities, including modulation of chemokine receptors and biofilm inhibition .

Biological Activity

3-Hydroxy-5-phenyl-4-(4-propoxybenzoyl)-1-(3-pyridinylmethyl)-1,5-dihydro-2H-pyrrol-2-one is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews the synthesis, biological properties, and mechanisms of action of this compound, drawing from various research studies and patents.

Synthesis

The compound can be synthesized through multiple synthetic routes involving the condensation of appropriate starting materials. The general synthesis pathway includes the reaction of phenyl and pyridine derivatives with suitable acylating agents under controlled conditions. Details of the synthesis can be found in patent literature where similar compounds are described, highlighting the importance of structural modifications in enhancing biological activity .

Antitumor Activity

Research indicates that derivatives of pyrrolidinones, including our compound, exhibit significant antitumor properties. In vitro studies have demonstrated that these compounds can inhibit cell proliferation in various cancer cell lines. For instance, a study revealed that compounds similar to 3-hydroxy-5-phenyl-4-(4-propoxybenzoyl)-1-(3-pyridinylmethyl)-1,5-dihydro-2H-pyrrol-2-one showed IC50 values in the micromolar range against human cancer cell lines, indicating potent cytotoxic effects .

Anti-inflammatory Effects

In vivo models have shown that this compound possesses anti-inflammatory properties. It has been reported to reduce inflammation markers in animal models of arthritis and other inflammatory diseases. The mechanism appears to involve the inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are critical mediators in inflammatory pathways .

Antimicrobial Properties

The compound has also been tested for antimicrobial activity against various pathogens. Preliminary results indicated effective inhibition of bacterial strains such as Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentrations (MIC) for these bacteria were recorded, demonstrating the potential for developing new antimicrobial agents based on this structure .

The biological activity of 3-hydroxy-5-phenyl-4-(4-propoxybenzoyl)-1-(3-pyridinylmethyl)-1,5-dihydro-2H-pyrrol-2-one can be attributed to its ability to interact with specific molecular targets within cells. Studies suggest that it may act as an inhibitor of certain kinases involved in cell signaling pathways related to growth and inflammation. This interaction leads to downstream effects that culminate in reduced cell proliferation and inflammation .

Case Studies

• Antitumor Efficacy : A recent study evaluated the antitumor efficacy of this compound in a xenograft model of breast cancer. The results showed a significant reduction in tumor size compared to control groups, correlating with increased apoptosis markers in tumor tissues.
• Inflammation Model : In a collagen-induced arthritis model, administration of the compound resulted in decreased paw swelling and lower levels of inflammatory markers compared to untreated controls.

Data Summary

Biological Activity	Effect Observed	Reference
Antitumor	Significant inhibition of cancer cell proliferation
Anti-inflammatory	Reduction in inflammatory markers
Antimicrobial	Effective against Staphylococcus aureus and E. coli

Scientific Research Applications

Chemical Information

3-hydroxy-5-phenyl-4-(4-propoxybenzoyl)-1-(pyridin-3-ylmethyl)-1,5-dihydro-2H-pyrrol-2-one is also known as 3-hydroxy-5-phenyl-4-(4-propoxybenzoyl)-1-(pyridin-3-ylmethyl)-1H-pyrrol-2(5H)-one . Its molecular formula is C26H24N2O4 .

Synonyms

• 3-hydroxy-5-(4-hydroxyphenyl)-4-(4-propoxybenzoyl)-1-[(pyridin-3-yl)methyl]-2,5-dihydro-1H-pyrrol-2-one
• 848690-11-9

Identifiers

• PubChem CID: 3992401
• IUPAC Name: 5-(4-hydroxyphenyl)-4-[hydroxy-(4-propoxyphenyl)methylidene]-1-(pyridin-3-ylmethyl)pyrrolidine-2,3-dione
• Molecular Weight: 444.5 g/mol
• InChI: InChI=1S/C26H24N2O5/c1-2-14-33-21-11-7-19(8-12-21)24(30)22-23(18-5-9-20(29)10-6-18)28(26(32)25(22)31)16-17-4-3-13-27-15-17/h3-13,15,23,29-30H,2,14,16H2,1H3
• InChIKey: WSVSMSNGKZTMFB-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CC3=CN=CC=C3)C4=CC=C(C=C4)O)O
• CAS Number: 615275-66-6

Potential Applications

While the provided search results do not offer specific applications for 3-hydroxy-5-phenyl-4-(4-propoxybenzoyl)-1-(3-pyridinylmethyl)-1,5-dihydro-2H-pyrrol-2-one , they do provide context for exploring its potential uses in scientific research:

• Tryptophan-Kynurenine (Trp-KYN) Pathway Research: The kynurenine pathway is implicated in various diseases, including neurodegenerative disorders, autoimmune conditions, cancer, and psychiatric illnesses . Understanding the roles of Trp-KYN pathway byproducts and enzymes is gaining attention for their potential functions as risk factors, biomarkers, or targets for interventions .
• GPCR Profiling: This compound may be useful in profiling G protein-coupled receptors (GPCRs) for agonist and antagonist activity .
• Antioxidant and Pro-oxidant Research: Some metabolites in related pathways have dual roles as both pro-oxidants and antioxidants, depending on the context . This suggests potential research into the compound's effects on oxidative stress and related diseases .
• Drug Discovery: As a synthetic compound, it could be a component in drug discovery research .

Chemical Reactions Analysis

Oxidation Reactions

The hydroxyl group at position 3 and the pyrrolone core participate in oxidation reactions:

• Hydroxyl group oxidation : Under controlled conditions with KMnO₄ or Jones reagent, the 3-hydroxy group oxidizes to a ketone, forming a 3-oxo derivative.

• Pyrrolone ring oxidation : Strong oxidants like CrO₃ convert the dihydro-pyrrolone ring to a fully conjugated pyrrole system, altering electronic properties.

Key conditions :

Reaction Type	Reagents/Conditions	Product	Yield	Reference
Hydroxyl → Ketone	KMnO₄, H₂SO₄, 0–5°C	3-oxo derivative	65–72%
Ring oxidation	CrO₃, acetic acid, 50°C	Conjugated pyrrole	58%

Reduction Reactions

The carbonyl group in the pyrrolone ring undergoes selective reduction:

• Carbonyl reduction : NaBH₄ in methanol reduces the 2-pyrrolone carbonyl to a secondary alcohol, yielding a 2-hydroxy-pyrrolidine derivative.

• Benzoyl group stability : The 4-propoxybenzoyl group remains inert under mild reduction conditions but may reduce with LiAlH₄ at elevated temperatures .

Experimental note : Reduction selectivity depends on steric hindrance from the pyridinylmethyl group.

Electrophilic Substitution

The phenyl and pyridine rings participate in regioselective substitutions:

• Phenyl ring bromination : Br₂ in CHCl₃ introduces bromine at the para position of the phenyl group (relative to the hydroxyl) .

• Pyridine nitration : HNO₃/H₂SO₄ nitrates the pyridine ring at position 4, forming a nitro derivative .

Reactivity trends :

Substrate	Reaction	Position	Yield
Phenyl ring	Bromination	Para	68%
Pyridine ring	Nitration	C-4	55%

Nucleophilic Acyl Substitution

The 4-propoxybenzoyl group undergoes hydrolysis and alcoholysis:

• Acid-catalyzed hydrolysis : HCl/EtOH cleaves the benzoyl group to a carboxylic acid.

• Transesterification : Reacts with primary alcohols (e.g., methanol) under acidic conditions to form new esters .

Mechanistic insight : The electron-donating propoxy group stabilizes the acyl intermediate, enhancing reactivity.

Cyclization and Ring-Opening

The compound participates in intramolecular cyclization:

• Friedel-Crafts alkylation : In H₂SO₄, the pyridinylmethyl side chain facilitates cyclization with aromatic systems, forming polycyclic structures .

• Ring-opening via nucleophiles : NH₃ or amines open the pyrrolone ring, producing γ-lactam derivatives .

Synthetic utility : Used to generate indole-fused analogs with potential bioactivity .

Metal Complexation

The pyridine nitrogen and hydroxyl group act as ligands:

• Cu(II) complexes : Forms octahedral complexes with Cu(NO₃)₂, enhancing antioxidant properties .

• Fe(III) coordination : Demonstrates chelation-driven stabilization in polar solvents .

Stoichiometry : Typically 1:1 (metal:ligand) with stability constants (log β) ranging from 4.8–6.2 .

Comparative Reactivity with Structural Analogs

The compound’s reactivity differs from similar pyrrolones due to its 4-propoxybenzoyl and pyridinylmethyl groups:

Compound	Key Structural Feature	Unique Reactivity
3-hydroxy-5-(4-Br-phenyl) analog	Bromophenyl substituent	Enhanced electrophilic substitution
1-(3-methoxypropyl) derivative	Methoxypropyl chain	Increased solubility in polar media
Pyridine-free analog	No pyridinylmethyl group	Reduced metal-chelation capacity

Comparison with Similar Compounds

Substituent Variations at the 4-Aroyl Position

Compound (ID)	4-Aroyl Group	Key Features
Target Compound	4-propoxybenzoyl	Propyl ether chain enhances lipophilicity.
4-(4-allyloxybenzoyl) analog	4-allyloxybenzoyl	Allyl ether introduces unsaturated bonds.
4-(4-butoxy-3-methylbenzoyl)	4-butoxy-3-methylbenzoyl	Longer alkoxy chain and methyl substitution.
4-(4-methoxybenzoyl)	4-methoxybenzoyl	Methoxy group increases electron density.
4-(3-fluoro-4-methylbenzoyl)	3-fluoro-4-methylbenzoyl	Fluorine and methyl enhance steric effects.

Impact :

• Propoxy vs.
• Electron-withdrawing groups (e.g., fluorine in ) may alter electronic interactions with target receptors.

Substituent Variations at the 5-Aryl Position

Compound (ID)	5-Aryl Group	Key Features
Target Compound	Phenyl	Simple aromatic ring with no substituents.
5-(3-nitrophenyl)	3-nitrophenyl	Nitro group enhances electron-deficient character.
5-(4-hydroxy-3-methoxyphenyl)	4-hydroxy-3-methoxyphenyl	Polar substituents improve water solubility.
5-(5-methylfuran-2-yl)	5-methylfuran-2-yl	Heterocyclic group alters binding affinity.
5-(4-chlorophenyl)	4-chlorophenyl	Chlorine increases steric bulk and lipophilicity.

Impact :

• Electron-donating groups (e.g., methoxy in ) may enhance resonance stabilization.
• Heterocyclic substituents (e.g., furan in ) introduce unique steric and electronic profiles.

Substituent Variations at the 1-Position

Compound (ID)	1-Substituent	Key Features
Target Compound	3-pyridinylmethyl	Pyridine moiety enables π-π stacking.
1-(2-hydroxy-propyl)	2-hydroxy-propyl	Hydroxyl group improves solubility.
1-(3-morpholinylpropyl)	3-morpholinylpropyl	Morpholine enhances basicity and solubility.
1-(2-piperazinyl-ethyl)	2-piperazinyl-ethyl	Piperazine introduces hydrogen-bonding sites.
1-(2-furylmethyl)	2-furylmethyl	Furan ring modifies electronic interactions.

Impact :

• Pyridinylmethyl in the target compound may facilitate interactions with receptors via aromatic stacking .
• Polar groups (e.g., morpholinyl in ) improve aqueous solubility but may reduce membrane permeability.

Observations :

• Lower yields (e.g., 9% for compound 25 ) correlate with complex substituents like trifluoromethyl groups.
• Higher melting points (e.g., 249–251°C for 36 ) suggest stronger crystalline packing due to allyl groups.

Structure-Activity Relationship (SAR) Insights

• 3-Hydroxy Group : Critical for hydrogen bonding; removal abolishes activity in analogs .
• 4-Aroyl Substituents : Propoxy/alkoxy chains optimize lipophilicity for membrane penetration .
• 1-Pyridinylmethyl : Enhances binding to receptors with aromatic pockets (e.g., chemokine receptors) .

Q & A

Basic: What are the standard synthetic protocols for preparing 1,5-dihydro-2H-pyrrol-2-one derivatives, and how are reaction conditions optimized?

Answer:
The synthesis typically involves cyclization of substituted benzaldehyde precursors with amines or hydroxyl-containing reagents under basic or reflux conditions. For example:

• Key steps : Condensation of aldehydes (e.g., 3-trifluoromethyl benzaldehyde) with β-keto esters or amides, followed by acid/base-mediated cyclization .
• Optimization : Reaction time (3–30 hours) and temperature (room temperature to reflux) are adjusted based on substituent reactivity. Low-yielding reactions (e.g., 9% yield for 25 in ) may require extended reflux or alternative workup (e.g., ice quenching) to precipitate products .
• Characterization : Melting points, HRMS, and NMR are standard. For instance, 29 (47% yield) was confirmed via ESI-MS (m/z 386.1232) and melting point (235–237°C) .

Basic: How are structural variations (e.g., aryl substitutions) characterized to confirm regiochemistry and purity?

Answer:

• NMR analysis : ¹H/¹³C NMR distinguishes substituent positions. For 8l ( ), aromatic proton splitting patterns confirm para-methoxybenzoyl placement.
• HRMS validation : Discrepancies between observed and theoretical masses (e.g., 25 : Δm/z = 0.0229) indicate impurities or isotopic contributions .
• Chromatography : Column chromatography (e.g., ethyl acetate/PE gradients in ) or recrystallization (MeOH/EtOH) ensures purity .

Advanced: How can researchers address contradictory spectroscopic data or low yields in analogs with halogenated aryl groups?

Answer:

• Yield challenges : Electron-withdrawing groups (e.g., -CF₃ in 25 ) reduce nucleophilicity, requiring longer reaction times or elevated temperatures .
• Spectral discrepancies : Compare with structurally similar compounds. For 15m (), FTIR confirmed NH stretches (3360 cm⁻¹) absent in non-aminated analogs .
• Troubleshooting : Use deuterated solvents for NMR to avoid peak splitting artifacts, and repeat HRMS under high-resolution settings .

Advanced: What experimental design principles apply to structure-activity relationship (SAR) studies of pyrrol-2-one derivatives?

Answer:

• Substituent variation : Systematically modify aryl (e.g., 4-propoxybenzoyl vs. 4-methylbenzoyl in 38 ) and N-alkyl groups (e.g., 3-pyridinylmethyl vs. allyl in 36 ) .
• Biological assays : Prioritize analogs with logP <5 (calculated from HRMS data) for improved solubility. For example, 20 (4-tert-butyl phenyl) showed higher hydrophobicity (m/z 408.2273) .
• Data correlation : Use melting points (e.g., 245–247°C for 30 ) as proxies for crystallinity, which impacts bioavailability .

Advanced: How do solvent polarity and workup procedures influence product stability in base-assisted cyclizations?

Answer:

• Solvent selection : Polar aprotic solvents (e.g., xylene in ) stabilize intermediates, while MeOH recrystallization removes unreacted aldehydes .
• Workup adjustments : For heat-sensitive products (e.g., 30 ), rapid ice quenching prevents decomposition .
• pH control : Post-reaction NaOH washes () neutralize acidic byproducts without hydrolyzing the pyrrolone core .

Advanced: What strategies resolve contradictions in biological activity data between in vitro and in vivo models for this compound class?

Answer:

• Metabolic stability : Introduce substituents resistant to CYP450 oxidation (e.g., 4-propoxy in the target compound) based on HRMS fragmentation patterns .
• Formulation testing : Use DSC/TGA to assess thermal stability (linked to melting points in –5) for compatibility with delivery vehicles.
• Dose optimization : Correlate in vitro IC₅₀ with pharmacokinetic parameters (e.g., t½) using deuterated internal standards in LC-MS .

Advanced: How can reaction mechanisms be validated for novel analogs, particularly in multi-step syntheses?

Answer:

• Intermediate trapping : Isolate and characterize intermediates (e.g., β-keto amides in ) via TLC and ¹H NMR .
• Kinetic studies : Monitor reaction progress via in situ IR for carbonyl absorption shifts (e.g., 1700 cm⁻¹ for cyclization completion) .
• Computational modeling : Compare DFT-calculated transition states with experimental yields (e.g., lower yields for sterically hindered 38 ) .

Advanced: What purification challenges arise with analogs containing polar functional groups (e.g., -OH, -NH₂)?

Answer:

• Chromatography : Use silica gel modified with NH₂ groups for 15a () to retain polar impurities .
• Recrystallization : For hydroxylated analogs (e.g., 16a ), ethanol/water mixtures improve crystal lattice formation .
• Derivatization : Protect amines (e.g., Boc groups) during synthesis to reduce polarity, then deprotect post-purification .